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Compound of Interest

Compound Name: 4-Methoxy-5-methylpyrimidine

CAS No.: 17758-12-2

Cat. No.: B096741

Get Quote

Executive Summary
4-Methoxy-5-methylpyrimidine (CAS: 17758-12-2) is a pyrimidine derivative characterized by

a methoxy group at the C4 position and a methyl group at the C5 position.[1] It serves as a vital

building block in medicinal chemistry, particularly in the synthesis of Janus Kinase (JAK)

inhibitors and other signal transduction modulators. This guide synthesizes experimental data

and predictive models to establish its physical properties, synthesis protocols, and handling

requirements.

Chemical Identity & Structural Analysis
The compound features a pyrimidine ring with electron-donating substituents (methoxy and

methyl), which influence its reactivity in nucleophilic aromatic substitutions and its solubility

profile.
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Attribute Detail

IUPAC Name 4-Methoxy-5-methylpyrimidine

CAS Registry Number 17758-12-2

Molecular Formula C₆H₈N₂O

Molecular Weight 124.14 g/mol

SMILES COC1=NC=NC=C1C

InChI Key MEISPSUQMACRLO-UHFFFAOYSA-N

Physicochemical Properties
The following data consolidates available experimental observations with high-confidence

predictive models (ACD/Labs, EPISuite) where specific experimental values for this

intermediate are not publicly indexed.

Table 1: Physical Constants
Property Value / Range Condition / Method

Physical State Liquid At 25°C [1]

Boiling Point (Predicted) 174°C ± 15°C At 760 mmHg [2]

Melting Point < 20°C Liquid at room temperature

Density (Predicted) 1.08 ± 0.1 g/cm³ At 20°C

Flash Point (Predicted) 62°C ± 5°C Closed Cup

Solubility Soluble
DCM, Methanol, Ethyl Acetate,

DMSO

pKa (Predicted) ~2.5 - 3.0 Pyrimidine N1 protonation

Technical Insight: Unlike its solid chlorinated precursor (4-chloro-5-methylpyrimidine, MP ~50-

60°C), the introduction of the methoxy group lowers the melting point, resulting in a liquid at

ambient conditions. The boiling point is elevated relative to unsubstituted pyrimidine (124°C)
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due to the increased molecular weight and dipole interactions introduced by the methoxy and

methyl substituents.

Synthesis & Purification Protocol
The most robust route for accessing high-purity 4-methoxy-5-methylpyrimidine is via

nucleophilic aromatic substitution (SₙAr) of 4-chloro-5-methylpyrimidine.

Reaction Mechanism
The reaction involves the attack of the methoxide anion (MeO⁻) at the electron-deficient C4

position of the pyrimidine ring. The chloride acts as the leaving group. The presence of the C5-

methyl group provides slight steric hindrance but does not significantly impede the reaction at

elevated temperatures.

Experimental Workflow
Reagents:

Substrate: 4-Chloro-5-methylpyrimidine (1.0 eq)

Nucleophile: Sodium Methoxide (NaOMe) (1.1 - 1.5 eq)

Solvent: Anhydrous Methanol (MeOH)

Step-by-Step Protocol:

Preparation: Dissolve 4-chloro-5-methylpyrimidine in anhydrous methanol under an inert

atmosphere (N₂ or Ar).

Addition: Slowly add sodium methoxide (solid or 25% solution in MeOH) at 0°C to control the

exotherm.

Reaction: Allow the mixture to warm to room temperature, then reflux (65°C) for 2–4 hours.

Monitor by TLC (Hexane:EtOAc 7:3) or LC-MS.

Quench: Cool the mixture and concentrate under reduced pressure to remove bulk

methanol.
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Workup: Resuspend the residue in Dichloromethane (DCM) and wash with water (2x) and

brine (1x).

Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

Purification:

Primary: Vacuum distillation (if scale >10g).

Secondary: Flash column chromatography (SiO₂, Gradient 0-30% EtOAc in Hexanes).

Process Visualization
The following diagram illustrates the critical path for synthesis and isolation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
4-Chloro-5-methylpyrimidine

Add NaOMe / MeOH
(0°C -> Reflux)

Nucleophilic Substitution
(SnAr Mechanism)

 2-4 Hours

Concentrate & 
Resuspend in DCM

 Completion (TLC)

Aqueous Wash
(H2O / Brine)

 Remove Salts

Dry (Na2SO4) & 
Concentrate

Purification:
Vacuum Distillation or 
Flash Chromatography

Final Product:
4-Methoxy-5-methylpyrimidine

(Liquid, >98% Purity)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b096741/docs?utm_src=pdf-body-img#technical-whitepaper-physicochemical-profiling-of-4-methoxy-5-methylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Figure 1. Synthesis workflow for 4-Methoxy-5-methylpyrimidine via nucleophilic

substitution.

Applications in Drug Development
4-Methoxy-5-methylpyrimidine is a "privileged scaffold" in medicinal chemistry. Its structural

features allow it to serve as a core for:

JAK Inhibitors: The pyrimidine ring mimics the adenine base of ATP, allowing it to bind to the

ATP-binding pocket of Janus Kinases. The C4-methoxy group can be displaced by amines in

subsequent steps to introduce diversity.

Antimetabolites: Derivatives are explored for their potential to interfere with DNA/RNA

synthesis in oncology.

Agrochemicals: Used as an intermediate in the synthesis of pyrimidine-based herbicides.

Structure-Activity Relationship (SAR) Logic
The C5-methyl group is critical for selectivity. In many kinase inhibitors, this small hydrophobic

group fits into a specific "gatekeeper" region or hydrophobic pocket within the enzyme,

improving potency compared to the unsubstituted analog.
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Caption: Figure 2. Structural role of substituents in kinase inhibitor design.

References
Google Patents.Patent EP2338888A1: Imidazopyridine derivatives as JAK inhibitors.
(Describes the use of 2-chloro-4-methoxy-5-methylpyrimidine and related synthesis logic).
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PubChem.Compound Summary for Related Pyrimidines. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b096741?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/135292-35-2.html
https://www.benchchem.com/product/b096741/docs#technical-whitepaper-physicochemical-profiling-of-4-methoxy-5-methylpyrimidine
https://www.benchchem.com/product/b096741/docs#technical-whitepaper-physicochemical-profiling-of-4-methoxy-5-methylpyrimidine
https://www.benchchem.com/product/b096741/docs#technical-whitepaper-physicochemical-profiling-of-4-methoxy-5-methylpyrimidine
https://www.benchchem.com/product/b096741/docs#technical-whitepaper-physicochemical-profiling-of-4-methoxy-5-methylpyrimidine
https://www.benchchem.com/product/b096741?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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